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Compound of Interest

Compound Name: DL-Gabaculine hydrochloride

Cat. No.: B013576

This technical support center provides essential information regarding the toxicity of DL-
Gabaculine hydrochloride for researchers, scientists, and drug development professionals.
Below you will find a summary of reported LD50 values, troubleshooting guides for common
experimental issues, and frequently asked questions.

Acute Toxicity Data: LD50 Values

The following table summarizes the available median lethal dose (LD50) data for DL-
Gabaculine hydrochloride in mice. Despite a thorough literature search, no specific LD50
values for rats were identified.

. . Route of
Species Strain . . LD50 Value
Administration

N Intravenous
Mouse Not Specified 86 mg/kg[1]
(presumed)

Mouse Not Specified Intraperitoneal 62 mg/kg

Experimental Protocols

While specific, detailed protocols for the LD50 determination of DL-Gabaculine hydrochloride
are not readily available in the public domain, the general methodology for such acute toxicity
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studies in rodents follows established guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD). A generalized workflow is presented below.
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Generalized Experimental Workflow for LD50 Determination.

Signaling Pathway

DL-Gabaculine hydrochloride's primary mechanism of action is the irreversible inhibition of y-
aminobutyric acid (GABA) transaminase (GABA-T). This enzyme is critical for the degradation
of the inhibitory neurotransmitter GABA. By inhibiting GABA-T, DL-Gabaculine leads to an
accumulation of GABA in the brain, which potentiates GABAergic neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013576#ld50-of-dl-gabaculine-hydrochloride-in-mice-
and-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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